Cas no 299198-05-3 (<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester)

6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester is a versatile heterocyclic compound with a pyran core structure, functionalized with amino, cyano, iodo-phenyl, and ester groups. Its multi-functional design makes it valuable as an intermediate in organic synthesis, particularly for constructing complex pharmacophores or agrochemicals. The presence of the 3-iodo-phenyl group enhances its utility in cross-coupling reactions, while the ethyl ester moiety improves solubility and reactivity in further derivatization. The compound's structural features, including the electron-withdrawing cyano and electron-donating amino groups, contribute to its potential in medicinal chemistry applications. It is typically handled under controlled conditions due to its reactive functional groups.
<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl  ester structure
299198-05-3 structure
Product Name:<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
CAS No:299198-05-3
MF:C16H15IN2O3
MW:410.206376314163
CID:3071137
PubChem ID:610010
Update Time:2025-06-27

<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • <br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
    • ZDNPASVKQISNOI-UHFFFAOYSA-N
    • Ethyl6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate
    • Oprea1_487369
    • Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate
    • AKOS000575958
    • 6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
    • SR-01000507141-1
    • 299198-05-3
    • STK746474
    • SR-01000507141
    • CS-0361606
    • AKOS024305146
    • Oprea1_676851
    • Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate #
    • MDL: MFCD00741385
    • Inchi: 1S/C16H15IN2O3/c1-3-21-16(20)13-9(2)22-15(19)12(8-18)14(13)10-5-4-6-11(17)7-10/h4-7,14H,3,19H2,1-2H3
    • InChI Key: ZDNPASVKQISNOI-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)C1C(C#N)=C(N)OC(C)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 410.01274Da
  • Monoisotopic Mass: 410.01274Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 85.3Ų

<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A843308-1g
Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate
299198-05-3 97%
1g
$294.0 2024-04-20
Chemenu
CM516365-1g
Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate
299198-05-3 97%
1g
$291 2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1432276-1g
Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate
299198-05-3 97%
1g
¥2832.00 2024-08-02

<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester Related Literature

Additional information on <br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester

Introduction to 6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS No. 299198-05-3)

6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester, identified by its CAS number 299198-05-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyran derivative class, characterized by its five-membered lactone ring fused with a benzene-like structure. The presence of multiple functional groups, including an amino group, a cyano group, an iodo-substituted phenyl ring, and a methyl group, makes it a versatile intermediate in the synthesis of biologically active molecules.

The 6-amino moiety and the 5-cyano substituent contribute to the compound's reactivity, enabling it to participate in various chemical transformations such as nucleophilic additions and condensations. These features are particularly valuable in drug discovery, where such intermediates can be modified to produce novel therapeutic agents. The ethyl ester functionality at the carboxyl position enhances solubility and stability, making it easier to handle in synthetic protocols.

The 3-iodo-phenyl group is a key structural element that imparts unique electronic properties to the molecule. Iodine is known for its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures. This characteristic makes 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester a valuable building block for the synthesis of heterocyclic compounds with potential pharmacological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of pyran derivatives due to their diverse biological activities. Studies have shown that compounds belonging to this class exhibit antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester, particularly the combination of an amino group, a cyano group, and an iodo-substituted phenyl ring, suggest that it may possess similar bioactivities.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. By modifying the structure of 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester, researchers can design molecules that specifically target and inhibit aberrant kinase activity. Preliminary studies have indicated that derivatives of this compound exhibit promising inhibitory effects on certain kinases, making them attractive candidates for further development.

The ethylation of the carboxyl group not only improves solubility but also provides a handle for further functionalization. This allows chemists to introduce additional substituents or linkages, expanding the scope of possible derivatives. Such modifications can be tailored to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical factors in drug development.

Another area where this compound shows promise is in the synthesis of protease inhibitors. Proteases are enzymes involved in various physiological processes and their dysregulation is associated with several diseases. By leveraging the reactivity of the amino and cyano groups, researchers can design molecules that interact with protease active sites, thereby inhibiting their activity. This approach has been successful in developing treatments for conditions like HIV/AIDS and cancer.

The iodo-substituted phenyl ring also opens up possibilities for photochemical applications. Iodine-containing compounds can be designed to absorb light at specific wavelengths, leading to photochemical reactions that may be useful in therapeutic contexts. For instance, photodynamic therapy relies on compounds that generate reactive oxygen species upon light exposure, which can selectively target diseased cells. The structural versatility of 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester makes it a candidate for such applications.

In conclusion,6-Amino-5-cyano-4-(3-iodo-pheno l)-2-methyl -4H-pyr an -3-carbox ylic acid eth yl ester (CAS No . 299198 -05 -3) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , including th e amino, cyano, and iodo-substituted phenyl groups , make it a valuable intermediate for synthesizing biologically active molecules . Ongoing research into its pharmacological properties , particularly as a kinase inhibitor and protease inhibitor , holds promise for developing novel therapeutic agents . Additionally , its potential applications in photochemical therapies further highlight its versatility . As synthetic methodologies continue to advance , th e utility o f this compoun d is expected to expand , contributing to innovation i n drug discovery and development .

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen